N-[(1S)-1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride
N-[(1S)-1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride
Cl-Amidine is an irreversible inhibitor of protein arginine deiminases (PADs; IC50s = 0.8, 6.2, and 5.9 µM for PAD1, PAD3, and PAD4, respectively). It is cytotoxic to HL-60, MCF-7, and HT-29 cancer cells (IC50s = 0.25, 0.05, and 1 μM, respectively). Cl-amidine (50 mg/kg) reduces ex vivo extracellular neutrophil extracellular trap (NET) formation and increases survival in a mouse model of sepsis induced by cecal ligation and puncture (CLP). It also decreases the citrulline content in serum and joints and reduces the development of IgG autoantibodies in a mouse model of collagen-induced arthritis in a dose-dependent manner.
Cl-amidine HCl is a pan-PAD inhibitor. It acts by inhibiting leukocyte activation and targeting epithelial DNA damage within the colon.
Cl-amidine HCl is a pan-PAD inhibitor. It acts by inhibiting leukocyte activation and targeting epithelial DNA damage within the colon.
Brand Name:
Vulcanchem
CAS No.:
1373232-26-8
VCID:
VC0523941
InChI:
InChI=1S/C14H19ClN4O2.ClH/c15-9-12(16)18-8-4-7-11(13(17)20)19-14(21)10-5-2-1-3-6-10;/h1-3,5-6,11H,4,7-9H2,(H2,16,18)(H2,17,20)(H,19,21);1H/t11-;/m0./s1
SMILES:
C1=CC=C(C=C1)C(=O)NC(CCCN=C(CCl)N)C(=O)N.Cl
Molecular Formula:
C14H20Cl2N4O2
Molecular Weight:
347.2 g/mol
N-[(1S)-1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride
CAS No.: 1373232-26-8
Cat. No.: VC0523941
Molecular Formula: C14H20Cl2N4O2
Molecular Weight: 347.2 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
![N-[(1S)-1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride - 1373232-26-8](/images/no_structure.jpg)
Specification
| Description | Cl-Amidine is an irreversible inhibitor of protein arginine deiminases (PADs; IC50s = 0.8, 6.2, and 5.9 µM for PAD1, PAD3, and PAD4, respectively). It is cytotoxic to HL-60, MCF-7, and HT-29 cancer cells (IC50s = 0.25, 0.05, and 1 μM, respectively). Cl-amidine (50 mg/kg) reduces ex vivo extracellular neutrophil extracellular trap (NET) formation and increases survival in a mouse model of sepsis induced by cecal ligation and puncture (CLP). It also decreases the citrulline content in serum and joints and reduces the development of IgG autoantibodies in a mouse model of collagen-induced arthritis in a dose-dependent manner. Cl-amidine HCl is a pan-PAD inhibitor. It acts by inhibiting leukocyte activation and targeting epithelial DNA damage within the colon. |
|---|---|
| CAS No. | 1373232-26-8 |
| Molecular Formula | C14H20Cl2N4O2 |
| Molecular Weight | 347.2 g/mol |
| IUPAC Name | N-[(2S)-1-amino-5-[(1-amino-2-chloroethylidene)amino]-1-oxopentan-2-yl]benzamide;hydrochloride |
| Standard InChI | InChI=1S/C14H19ClN4O2.ClH/c15-9-12(16)18-8-4-7-11(13(17)20)19-14(21)10-5-2-1-3-6-10;/h1-3,5-6,11H,4,7-9H2,(H2,16,18)(H2,17,20)(H,19,21);1H/t11-;/m0./s1 |
| Standard InChI Key | OPFMEGSAOZAJIV-MERQFXBCSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)N[C@@H](CCCN=C(CCl)N)C(=O)N.Cl |
| SMILES | C1=CC=C(C=C1)C(=O)NC(CCCN=C(CCl)N)C(=O)N.Cl |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)NC(CCCN=C(CCl)N)C(=O)N.Cl |
| Appearance | Solid powder |
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